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Compound of Interest

Compound Name: Msh, 4-nle-alpha-
CAS No.: 64887-70-3
Cat. No.: B1602658
Get Quote
. J

Part 1: Operational Alert & Hazard Profile

Immediate Directive: Treat 4-Nle-alpha-MSH (and its analogs like [Nle4, D-Phe7]-alpha-MSH)
as a high-potency bioactive peptide. Unlike standard organic reagents, the primary risk here is
not flammability or acute corrosivity, but biological activity at nanomolar concentrations.
Improper disposal can lead to environmental bio-accumulation or unintended exposure to
personnel.

NEVER dispose of this substance down the drain. NEVER dispose of solid residue in general
trash.

Chemical Identity & Risk Assessment
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Parameter

Specification

Chemical Name

[Nle4]-alpha-Melanocyte Stimulating Hormone

(and variants like Melanotan 1/11)

CAS Number

75921-69-6 (Common variant [Nle4, D-Phe7])

Physical State

Lyophilized White Powder (Hygroscopic)

Solubility

Soluble in water, saline, and dilute acetic acid

Bioactivity

Potent agonist for Melanocortin receptors
(MC1R, MC3R, MC4R, MC5R)

Primary Hazard

Bioactive dust inhalation; mucous membrane
absorption.[1][2][3][4]

RCRA Status

Non-listed (Not P or U listed), but managed as

Hazardous Chemical Waste due to bioactivity.

Part 2: Disposal Protocols

The disposal pathway depends entirely on the physical state of the waste. Follow the decision

matrix below to determine the correct workflow.

Workflow 1: Disposal Decision Matrix
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Figure 1: Decision matrix for segregating peptide waste streams based on physical state.

Detailed Methodologies

1.

Solid Waste (Pure Powder/Vials)
Context: Expired stock or residual lyophilized powder.
Protocol:

o Do not reconstitute for the purpose of disposal. Keep the substance solid to minimize
volume and spill risk.

o Cap the original vial tightly. Wrap the cap with Parafilm to prevent fugitive dust.
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[e]

Place the vial into a secondary clear, sealable bag (e.g., Ziploc).

o

Affix a hazardous waste tag labeled: "Toxic Solid - Bioactive Peptide - [Nle4]-alpha-MSH".

[¢]

Deposit into the lab's Solid Chemical Waste Drum.

[¢]

Destruction Method: Commercial chemical incineration with flue gas scrubbing.
2. Liquid Waste (Stock Solutions/Reaction Mixtures)
o Context: Peptide dissolved in water, DMSO, or Acetonitrile.
e Protocol:
o Identify the solvent.
» Aqueous/Buffer: Segregate into "Aqueous Toxic" waste streams.
» Organic (DMSO/Acetonitrile): Segregate into "Organic/Flammable" waste streams.

o Neutralization Warning: Do not attempt to "bleach” (oxidize) the waste in the lab unless
explicitly required by your facility's Biosafety Officer. While bleach degrades peptides, it
can create hazardous byproducts with certain solvents (e.g., acetonitrile + bleach = toxic
fumes). Incineration is the preferred destruction method.

o Pour waste into the appropriate HDPE or glass carboy.

o Rinse the original vessel 3 times with a small volume of solvent; add rinsate to the waste
carboy.

3. Contaminated Debris (Sharps & PPE)
o Sharps (Needles/Syringes):
o Place directly into a rigid, puncture-proof sharps container.

o If the sharps contain gross amounts of liquid (>3% volume), they may need to be flagged
as "Chemical Sharps" rather than standard "Bio-Sharps,"” depending on local EHS rules.
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o Soft Debris (Gloves/Wipes):
o Collect in a sealable bag.

o Dispose of as Dry Chemical Waste (often a specific bucket in the lab). Do not throw in

regular trash.

Part 3: Spill Response Protocol

In the event of a powder spill, the risk of inhalation is highest. Speed and respiratory protection

are critical.

Spill Cleanup Workflow

1. ALERT & ISOLATE 2. DON PPE 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify personnel, N95/P100 Mask, Cover with damp Wipe inward from All materials to
paper towels (prevents dust) periphery Hazardous Waste

Mark area Double Gloves, Goggles

Click to download full resolution via product page
Figure 2: Sequential response for dry powder spills to minimize inhalation risk.
Step-by-Step Cleanup:

o Evacuate & Isolate: Clear the immediate area.[5] If the spill is >100mg of powder, consider

evacuating the room to let dust settle.
e PPE Up: Wear an N95 or P100 respirator. Bioactive dusts are potent. Double glove (Nitrile).
o Wet Method (Critical): Do NOT dry sweep.

o Place paper towels over the spill.[6]

o Gently wet the towels with water or 10% bleach solution (if solvent compatible) to dampen

the powder.
o This prevents aerosolization.[5]

e Collection: Scoop up the damp towels and debris. Place in a heavy-duty plastic bag.
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e Final Wash: Clean the surface with 10% bleach followed by water to degrade trace residues.

Part 4: Regulatory Compliance (RCRA & EPA)

While 4-Nle-alpha-MSH is not explicitly listed on the EPA's P-list (acutely toxic) or U-list (toxic),
it must be managed under the "General Duty Clause" and typically falls under the umbrella of
"Non-RCRA Regulated Hazardous Waste" in many jurisdictions.

o Generator Responsibility: The waste generator (you) is responsible for characterizing the
waste. Due to its pharmacological potency, it meets the criteria for a substance capable of
causing injury/iliness.

o Storage Limits: Adhere to your facility's Satellite Accumulation Area (SAA) limits (usually <55
gallons, or <1 quart for acutely hazardous waste, though this peptide is rarely classified as
acute in the legal sense, it is best practice to treat it as such).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Proper Disposal of 4-Nle-alpha-
MSH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602658/docs#operational-guide-proper-disposal-of-
4-nle-alpha-msh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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